Cas no 1219803-77-6 ((±)-Epinephrine-2,5,6,a,b,b-d6)
1219803-77-6 structure
Product Name:(±)-Epinephrine-2,5,6,a,b,b-d6
CAS No:1219803-77-6
MF:C9H13NO3
MW:189.241392850876
CID:1004023
PubChem ID:49849558
Update Time:2025-04-20
(±)-Epinephrine-2,5,6,a,b,b-d6 Chemical and Physical Properties
Names and Identifiers
-
- 3,4,6-trideuterio-5-[1,2,2-trideuterio-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol
- [2H6]-Adrenaline, (+-)-Epinephrine-2,5,6,a,ss,ss-d6
- (+/-)-epinephrine-2,5,6,alpha,beta,beta-d6
- 4-[1-hydroxy-2-(methylamino)(1,2,2-?H?)ethyl](?H?)benzene-1,2-diol
- (+/-)-Epinephrine-2,5,6,a,b,b-d6
- F90843
- DTXSID00678682
- 1219803-77-6
- (A+/-)-Epinephrine-D6
- (+/-)-EPINEPHRINE-D6
- (±)-Epinephrine-2,5,6,a,b,b-d6
-
- Inchi: 1S/C9H13NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9-13H,5H2,1H3/i2D,3D,4D,5D2,9D
- InChI Key: UCTWMZQNUQWSLP-JQAOAMCHSA-N
- SMILES: OC([2H])(C([2H])([2H])NC)C1C([2H])=C([2H])C(=C(C=1[2H])O)O
Computed Properties
- Exact Mass: 189.127203752g/mol
- Monoisotopic Mass: 189.127203752g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 72.7Ų
(±)-Epinephrine-2,5,6,a,b,b-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E588586-5mg |
(±)-Epinephrine-2,5,6,a,b,b-d6 |
1219803-77-6 | 5mg |
$ 265.00 | 2023-09-07 | ||
| TRC | E588586-10mg |
(±)-Epinephrine-2,5,6,a,b,b-d6 |
1219803-77-6 | 10mg |
$ 437.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | E-077-1ML |
(±)-Epinephrine-2,5,6,a,b,b-d6 |
1219803-77-6 | 1ml |
¥2717.58 | 2023-05-01 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | E-077-1ML |
(±)-Epinephrine-2,5,6,a,b,b-d6 |
1219803-77-6 | 1ml |
¥2826.29 | 2023-11-01 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | E-077-1ML |
1219803-77-6 | 1ML |
¥2717.58 | 2023-01-17 | |||
| A2B Chem LLC | AY10508-5mg |
(+/-)-Epinephrine-2,5,6,α,β,β-d6 |
1219803-77-6 | 5mg |
$368.00 | 2024-04-20 | ||
| A2B Chem LLC | AY10508-10mg |
(+/-)-Epinephrine-2,5,6,α,β,β-d6 |
1219803-77-6 | 10mg |
$515.00 | 2024-04-20 |
(±)-Epinephrine-2,5,6,a,b,b-d6 Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1219803-77-6 ((±)-Epinephrine-2,5,6,a,b,b-d6) Related Products
- 51028-73-0(4-[(1R)-1-hydroxy-2-methylamino-ethyl]benzene-1,2-diol)
- 329-65-7(DL-Epinephrine)
- 150-05-0(D-(+)-Epinephrine)
- 13725-05-8(1,2-Benzenediol, 4-[(1R)-2-(ethylamino)-1-hydroxyethyl]-)
- 554-99-4(1,2-Benzenediol,4-[2-(dimethylamino)-1-hydroxyethyl]-)
- 2947-00-4(1,2-Benzenediol,4-[2-(ethylamino)-1-hydroxyethyl]-)
- 55-31-2(L-Epinephrine hydrochloride)
- 929881-05-0(Adrenaline)
- 807284-07-7(1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI))
- 329-63-5((+/-)-Epinephrine Hydrochloride)
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